Cas no 860784-82-3 (4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 860784-82-3
• MF: C₂₀H₂₁N₃O₂
• MW: 335.399644613266
• CID: 5745340
• PubChem ID: 3507777
• Update Time: 2025-07-16

4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-[4-(benzyloxy)phenyl]-2-(cyclopropylmethyl)-5-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-[4-(benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 2-(cyclopropylmethyl)-5-methyl-4-(4-phenylmethoxyphenyl)-1,2,4-triazol-3-one
• AKOS005081550
• 12T-0320
• CHEMBL4969073
• 860784-82-3
• 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C20H21N3O2/c1-15-21-22(13-16-7-8-16)20(24)23(15)18-9-11-19(12-10-18)25-14-17-5-3-2-4-6-17/h2-6,9-12,16H,7-8,13-14H2,1H3
• InChI Key： KMEQRRSSODLJJL-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(=CC=2)OCC2C=CC=CC=2)C(C)=NN1CC1CC1

Computed Properties

• Exact Mass: 335.16337692g/mol
• Monoisotopic Mass: 335.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.1Ų

Additional information on 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 860784-82-3)

The compound 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 860784-82-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazol-5-one core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of a benzyloxy group and a cyclopropylmethyl substituent, which are known to enhance molecular interactions with biological targets.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 1,2,4-triazole derivatives, including 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one, are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends in addressing antibiotic resistance and the search for new therapeutic agents. The compound's CAS No. 860784-82-3 is often searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one involves multi-step organic reactions, including cyclization and functional group modifications. Its benzyloxy-phenyl moiety contributes to lipophilicity, which is crucial for membrane permeability in drug design. Meanwhile, the cyclopropylmethyl group adds steric complexity, potentially improving target specificity. These attributes make it a valuable subject for structure-activity relationship (SAR) studies.

From an industrial perspective, the compound's stability and solubility profile are critical for formulation development. Researchers often investigate its compatibility with excipients and solvents, addressing common queries like "solubility of 1,2,4-triazol-5-one derivatives" or "synthetic routes for benzyloxy-substituted triazoles." Such topics are frequently discussed in patents and peer-reviewed journals, underscoring the compound's commercial potential.

Environmental and regulatory considerations also play a role in the study of CAS No. 860784-82-3. While not classified as hazardous, its biodegradation and ecotoxicological impact are areas of ongoing research. This aligns with global efforts to develop greener chemistry practices, a hot topic in scientific communities. The compound's low toxicity profile, as suggested by preliminary studies, further supports its suitability for further development.

In summary, 4-[4-(Benzyloxy)phenyl]-1-(cyclopropylmethyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one represents a versatile chemical entity with broad applicability. Its structural features, combined with emerging research trends, position it as a key player in the next generation of bioactive molecules. Whether for academic inquiry or industrial innovation, this compound continues to inspire new avenues of exploration.